Anthraquinone
Anthraquinone
Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant.
Anthraquinone appears as yellow crystals or powder. (NTP, 1992)
9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.
Anthraquinone appears as yellow crystals or powder. (NTP, 1992)
9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.
Brand Name:
Vulcanchem
CAS No.:
84-65-1
VCID:
VC0042736
InChI:
InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula:
C14H8O2
C6H4(CO)2C6H4
C14H8O2
C6H4(CO)2C6H4
C14H8O2
Molecular Weight:
208.21 g/mol
Anthraquinone
CAS No.: 84-65-1
Reference Standards
VCID: VC0042736
Molecular Formula: C14H8O2
C6H4(CO)2C6H4
C14H8O2
Molecular Weight: 208.21 g/mol
CAS No. | 84-65-1 |
---|---|
Product Name | Anthraquinone |
Molecular Formula | C14H8O2 C6H4(CO)2C6H4 C14H8O2 |
Molecular Weight | 208.21 g/mol |
IUPAC Name | anthracene-9,10-dione |
Standard InChI | InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H |
Standard InChIKey | RZVHIXYEVGDQDX-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O |
Appearance | Powder |
Boiling Point | 714 to 718 °F at 760 mm Hg (NTP, 1992) 377.0 °C 377 °C at 760 mm Hg 380 °C |
Colorform | Light yellow, slender monoclinic prisms by sublimation in vacuo. Almost colorless, orthorhombic, bipyramidal crystals from sulfuric acid and water. Yellow rhombic needles from alcohol, benzene Yellow-green crystals |
Density | 1.438 at 68 °F (NTP, 1992) 1.42-1.44 at 20 °C/4 °C 1.4 g/cm³ |
Flash Point | 365 °F (NTP, 1992) 365 °F (185 °C) (Closed cup) 185 °C c.c. |
Melting Point | 547 °F (sublimes) (NTP, 1992) 286.0 °C 286 °C |
Physical Description | Anthraquinone appears as yellow crystals or powder. (NTP, 1992) DryPowder; WetSolid LIGHT YELLOW CRYSTALS. |
Description | Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant. Anthraquinone appears as yellow crystals or powder. (NTP, 1992) 9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls. |
Shelf Life | Stable to acids and alkalis. |
Solubility | less than 1 mg/mL at 73° F (NTP, 1992) 6.48e-06 M 0.44 g/100 g alc at 25 °C; 2.25 g/100 g boiling alc; 0.11 g/100 g ether at 25 °C; 0.61 g/100 g chloroform at 20 °C; 0.26 g/100 g benzene at 20 °C; 0.30 g/100 g toluene at 25 °C SOL IN CONCN SULFURIC ACID Soluble in acetone In water, 1.353 mg/L at 25 °C Solubility in water: very poo |
Synonyms | 9,10-Anthracenedione; 1,4,11,12-Tetrahydro-9,10-anthraquinone; 9,10-Anthraquinone; Anthracene-9,10-quinone; Anthradione; Avipel; DAQ-N; Flight Control; Flight Control Plus; Hoelite; Kawasaki SAQ; Morkit; NSC 7957; SAQ; SAQ (quinone) |
Vapor Density | 7.16 (NTP, 1992) (Relative to Air) 7.16 (Air = 1) Relative vapor density (air = 1): 7.16 |
Vapor Pressure | 1 mm Hg at 374 °F (NTP, 1992) 1.16e-07 mmHg 1.16X10-7 mm Hg at 25 °C Vapor pressure at 20 °C: negligible |
PubChem Compound | 6780 |
Last Modified | Nov 11 2021 |
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